Cas no 61133-36-6 (1(3H)-Isobenzofuranone, 3-(4-chlorophenoxy)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-(4-chlorophenoxy)-
• CAS No: 61133-36-6
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• CID: 491081
• PubChem ID: 10587461
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 3-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(4-chlorophenoxy)-
• 3-(4-chlorophenoxy)-3H-2-benzofuran-1-one
• AKOS003093400
• 3-(4-Chlorophenoxy)isobenzofuran-1(3H)-one
• 61133-36-6
• DTXSID20442185
• AKOS016224054

• Inchi： 1S/C14H9ClO3/c15-9-5-7-10(8-6-9)17-14-12-4-2-1-3-11(12)13(16)18-14/h1-8,14H
• InChI Key： MEYUYUXDMPHYCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 260.02407
• Monoisotopic Mass: 260.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones